E14LKK / H14LKK

• bioactivity: Antibacterial
• sequence: LKLLKKLLKLLKKL

Description

E14LKK (sequence: LKLLKKLLKLLKKL) is a synthetic 14-residue α-helical peptide derived from magainin, a naturally occurring antimicrobial peptide from frog skin . It exhibits broad-spectrum activity against Gram-negative bacteria (e.g., E. coli) and Gram-positive pathogens (e.g., S. aureus). H14LKK is a closely related variant, though structural details are less documented; both are used interchangeably in biomedical applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Functional Analogues

Peptide	Origin/Structure	Immobilization Method	Target Pathogens	Efficacy	Applications
E14LKK/H14LKK	Magainin-derived (LKLLKKLLKLLKKL)	PEG spacers on LDPE/Ti	E. coli, S. aureus	3-log reduction	Food packaging, orthopedic implants
6K8L	Magainin-derived	PEG on polystyrene resin	E. coli O157:H7, L. monocytogenes	Not quantified	Food packaging
KLD-12	Synthetic (KLDLKLDLKLDL)	Arginine-modified N-terminus	Bone-associated pathogens	Enhanced osteogenesis	Bone grafts, tissue engineering
Cecropin-MEL	Hybrid (cecropin/melittin)	C-terminal tethering on gold	Gram-positive bacteria	Orientation-dependent	Surface coatings
HHC10	Synthetic (KRWWKWWRR)	Thiol-ene in PEGDA hydrogels	S. aureus, E. coli	6-log reduction	Overdenture implants

2.2 Key Differentiators

• Orientation Dependency :

  • E14LKK requires N-terminal immobilization for activity, whereas cecropin-MEL is active only when C-terminally tethered .
  • Random immobilization renders both peptides inactive, underscoring the need for precise conjugation strategies .

• Efficacy Spectrum :

  • E14LKK shows moderate activity (3-log reduction) compared to HHC10 derivatives (6-log reduction) . However, HHC10’s higher potency is context-dependent, as it is embedded in hydrogels rather than rigid polymers.

• Material Compatibility :

  • E14LKK is versatile, functionalized on LDPE (food packaging) and Ti (implants) . In contrast, KLD-12 is tailored for bone grafts due to its osteogenic properties .

2.3 Application-Specific Comparisons

• Food Packaging :

  • E14LKK and 6K8L both utilize PEG spacers on polymers (LDPE vs. polystyrene) but differ in pathogen targets. 6K8L is effective against Pseudomonas fluorescens, a spoilage organism, while E14LKK targets E. coli .

• Medical Implants :

  • E14LKK-coated Ti reduces S. epidermidis adhesion by 45-fold , outperforming vancomycin-coated surfaces, which are narrow-spectrum (primarily anti-S. aureus) .
  • Hydrogel-based systems (e.g., HHC10) offer higher log reductions but require complex fabrication, limiting scalability compared to E14LKK’s direct PEGylation .